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Compound of Interest

Compound Name: 4-Nonylaniline

Cat. No.: B1345694

An In-depth Technical Guide to 4-Nonylaniline: Properties, Synthesis, and Analysis

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-Nonylaniline (CAS No: 37529-29-6). It is intended for researchers, scientists,
and professionals in drug development and materials science. This document details the
compound's key characteristics, outlines common experimental protocols for its synthesis and
analysis, and presents its reactivity profile. All quantitative data is summarized in tabular format
for clarity, and key processes are visualized using logical diagrams to facilitate understanding.

Physical and Chemical Properties

4-Nonylaniline is an organic compound featuring an aniline core substituted with a nonyl
group at the para position. Its properties are largely dictated by the interplay between the
aromatic amine group and the long aliphatic chain.

Table 1: Physical and Chemical Data for 4-Nonylaniline
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Property

Value

Source

Molecular Formula

C15H25N

[1]

Molecular Weight 219.366 g/mol [1]
Density 0.9+0.1g/cm3 [1]
Boiling Point 333.2+£11.0 °C at 760 mmHg [1]
Flash Point 143.2 £8.3°C [1]

Vapor Pressure

0.0 £ 0.7 mmHg at 25°C

[1]

Refractive Index 1.516 [1]
LogP (Octanol-Water Partition

- 5.65 [1]
Coefficient)
Polar Surface Area (PSA) 26.02 A2 [1]
Exact Mass 219.198700 [1]

Chemical Reactivity and Incompatibilities

The chemical behavior of 4-Nonylaniline is characteristic of an aromatic amine. The lone pair

of electrons on the nitrogen atom makes it basic and nucleophilic, while the aromatic ring can

undergo electrophilic substitution. The long nonyl chain imparts significant hydrophobic

character.

Based on the reactivity of similar aniline compounds, 4-Nonylaniline is expected to be

incompatible with the following:

Strong Oxidizing Agents: Can lead to vigorous, potentially explosive reactions.

Strong Acids: Reacts to form ammonium salts.

Strong Bases: While aniline itself is a weak base, strong bases can deprotonate the amine

group under certain conditions.

Strong Reducing Agents: Generally stable but may react under specific harsh conditions.
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Hazardous decomposition products resulting from combustion or thermal degradation may
include nitrogen oxides (NOXx), carbon monoxide (CO), and carbon dioxide (CO2)[2][3].
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Figure 1: Chemical reactivity summary for 4-Nonylaniline.

Experimental Protocols
Synthesis: Reductive Amination Approach

A common and effective method for synthesizing 4-alkylanilines is through the reduction of the
corresponding nitro compound. This protocol outlines a general procedure for the synthesis of
4-Nonylaniline from 4-nitro-1-nonylbenzene.

Methodology:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 4-nitro-1-nonylbenzene in a suitable solvent such as ethanol or
methanol.
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Catalyst Addition: Add a catalytic amount of palladium on activated carbon (10% Pd/C) to the
solution[4].

Hydrogenation: Place the reaction mixture under a hydrogen atmosphere (typically using a
balloon or a Parr hydrogenation apparatus at 40-50 psi)[4].

Reaction Monitoring: Stir the mixture vigorously at room temperature. The reaction progress
can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass
Spectrometry (GC-MS) to observe the disappearance of the starting material.

Workup: Once the reaction is complete, carefully filter the mixture through a pad of Celite to
remove the palladium catalyst[4].

Purification: Concentrate the filtrate under reduced pressure to remove the solvent. The
resulting crude product can be purified by vacuum distillation or column chromatography on
silica gel to yield pure 4-Nonylaniline.
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Figure 2: General workflow for the synthesis of 4-Nonylaniline.

Analytical Characterization

The identity and purity of synthesized 4-Nonylaniline must be confirmed using standard
analytical techniques.

1. Spectroscopic Methods

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are used to
elucidate the molecular structure. The *H NMR spectrum will show characteristic signals for
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the aromatic protons (typically in the 6.5-7.5 ppm range), the amine protons, and the
aliphatic protons of the nonyl chain. 33C NMR will confirm the number and type of carbon
atoms[5][6].

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify key functional groups.
Expected characteristic peaks include N-H stretches for the amine group (around 3300-3500
cm~1) and C-H stretches for the aromatic and aliphatic components[5][7].

Mass Spectrometry (MS): MS is used to determine the molecular weight and fragmentation
pattern. Electron Impact (El) or Electrospray lonization (ESI) can be used. The molecular ion
peak (M+) should correspond to the exact mass of 4-Nonylaniline[6][8].

. Chromatographic Methods

High-Performance Liquid Chromatography (HPLC): HPLC is a primary method for assessing
the purity of the compound. A reversed-phase C18 column with a mobile phase such as a
gradient of acetonitrile and water is commonly used, with detection by a UV-Vis detector[9]
[10].

Gas Chromatography (GC): GC coupled with a Flame lonization Detector (FID) or a Mass
Spectrometer (GC-MS) is also suitable for purity assessment and identification, given the
compound's volatility at higher temperatures[9].
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Figure 3: Analytical workflow for 4-Nonylaniline characterization.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 4-Nonylaniline is not widely available, data from
similar aniline compounds should be used to guide handling procedures.

o General Hazards: Anilines are generally classified as toxic if swallowed, in contact with skin,
or if inhaled. They may cause damage to organs through prolonged or repeated exposure.

» Personal Protective Equipment (PPE): Always handle 4-Nonylaniline in a well-ventilated
area or under a chemical fume hood. Wear appropriate PPE, including chemical-resistant
gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat[2][3].

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents and acids[11].

» Disposal: Dispose of waste material in accordance with local, regional, and national
regulations. Avoid release to the environment as aniline compounds can be harmful to
aquatic life[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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